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Compound Name: 4-Hydroxy-3-nitrobenzyl alcohol

Cat. No.: B1295448 Get Quote

Introduction

4-Hydroxy-3-nitrobenzyl alcohol, a substituted aromatic alcohol, presents an intriguing

scaffold for the development of new agrochemicals. Its chemical structure, featuring a hydroxyl

group, a nitro group, and a benzyl alcohol moiety, offers multiple reactive sites for chemical

modification.[1][2] This versatility makes it a potential starting material for the synthesis of a

diverse range of compounds with potential herbicidal, fungicidal, or insecticidal properties.

While direct, large-scale application of 4-hydroxy-3-nitrobenzyl alcohol as a precursor for

commercialized agrochemicals is not extensively documented in publicly available literature, its

chemical functionalities suggest a significant potential for future development in this sector.

This document provides an overview of the potential applications of 4-hydroxy-3-nitrobenzyl
alcohol in agrochemical synthesis, drawing parallels with structurally related compounds and

outlining hypothetical synthetic pathways and experimental protocols.

Chemical Properties and Reactivity
4-Hydroxy-3-nitrobenzyl alcohol is a solid at room temperature with the chemical formula

C₇H₇NO₄.[1] The presence of the nitro group makes the aromatic ring electron-deficient,

influencing the reactivity of the other functional groups. The hydroxyl and alcohol groups are

key sites for derivatization.
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Property Value Reference

Molecular Formula C₇H₇NO₄ [1]

Molecular Weight 169.14 g/mol [1]

Appearance Yellowish solid

Melting Point 96-100 °C

Potential Agrochemical Applications
While specific agrochemicals derived from 4-hydroxy-3-nitrobenzyl alcohol are not prominent

in the literature, the functionalities present in the molecule are found in various active

ingredients.

Herbicidal Activity
The nitrophenol moiety is a key feature in some herbicides. For instance, nitrophenolate-based

compounds can act as plant growth regulators. The structure of 4-hydroxy-3-nitrobenzyl
alcohol could be modified to enhance its phytotoxicity.

Fungicidal Activity
Phenolic compounds and their derivatives are known to exhibit antifungal properties. The

hydroxyl group in 4-hydroxy-3-nitrobenzyl alcohol could be a key pharmacophore for

fungicidal activity.

Insecticidal Activity
Nitroaromatic compounds have been utilized in the synthesis of insecticides. The nitro group in

4-hydroxy-3-nitrobenzyl alcohol could be a starting point for the development of new

insecticidal molecules.

Hypothetical Synthesis Pathways
The following diagrams illustrate potential synthetic routes to generate novel agrochemical

candidates from 4-hydroxy-3-nitrobenzyl alcohol.
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Caption: Hypothetical synthesis of herbicidal candidates.
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Caption: Hypothetical synthesis of fungicidal candidates.

Experimental Protocols
The following are generalized experimental protocols for the key reactions that could be

employed to modify 4-hydroxy-3-nitrobenzyl alcohol for agrochemical applications.

Protocol 1: O-Alkylation (Etherification)
This protocol describes a general procedure for the etherification of the phenolic hydroxyl

group.

Materials:

4-Hydroxy-3-nitrobenzyl alcohol

Alkyl halide (e.g., methyl iodide, ethyl bromide)

Base (e.g., potassium carbonate, sodium hydride)

Anhydrous solvent (e.g., acetone, DMF)
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Magnetic stirrer and hotplate

Round bottom flask

Condenser

Procedure:

Dissolve 4-hydroxy-3-nitrobenzyl alcohol (1 equivalent) in the anhydrous solvent in a

round bottom flask.

Add the base (1.5 equivalents) to the solution and stir for 15 minutes at room temperature.

Add the alkyl halide (1.2 equivalents) dropwise to the reaction mixture.

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

After completion of the reaction, cool the mixture to room temperature.

Filter off the solid base and wash with the solvent.

Remove the solvent from the filtrate under reduced pressure.

Purify the crude product by column chromatography to obtain the desired ether derivative.

Protocol 2: Oxidation to Aldehyde
This protocol outlines the oxidation of the benzylic alcohol to the corresponding aldehyde.

Materials:

4-Hydroxy-3-nitrobenzyl alcohol

Oxidizing agent (e.g., Pyridinium chlorochromate (PCC), Manganese dioxide)

Anhydrous solvent (e.g., dichloromethane)

Magnetic stirrer
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Round bottom flask

Procedure:

Suspend the oxidizing agent (1.5 equivalents) in the anhydrous solvent in a round bottom

flask.

Dissolve 4-hydroxy-3-nitrobenzyl alcohol (1 equivalent) in the same solvent and add it to

the suspension of the oxidizing agent.

Stir the reaction mixture at room temperature and monitor the progress by TLC.

Upon completion, filter the reaction mixture through a pad of celite to remove the oxidizing

agent.

Wash the celite pad with the solvent.

Evaporate the solvent from the filtrate to obtain the crude 4-hydroxy-3-nitrobenzaldehyde.

Purify the product by recrystallization or column chromatography.

Conclusion
4-Hydroxy-3-nitrobenzyl alcohol holds promise as a versatile precursor for the synthesis of

novel agrochemicals. Its functional groups provide a platform for a variety of chemical

transformations, potentially leading to the discovery of new herbicidal, fungicidal, and

insecticidal compounds. While direct applications are not yet widely reported, further research

into the derivatization of this molecule and the biological evaluation of its analogs is warranted

to fully explore its potential in the field of crop protection. The protocols and pathways outlined

in this document provide a foundational framework for researchers to begin exploring the

agrochemical applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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